Cas no 1185401-36-8 (N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine)

N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine is a heterocyclic organic compound featuring a 1,3,4-oxadiazole core substituted with a phenyl group at the 5-position and an ethanamine moiety at the 2-methyl position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The oxadiazole ring enhances metabolic stability and bioavailability, while the phenyl and amine groups offer versatility for further functionalization. Its well-defined synthesis route ensures high purity and reproducibility, making it suitable for applications in drug discovery, ligand design, and material science. The compound’s balanced lipophilicity and reactivity contribute to its utility in developing bioactive molecules.

N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine structure

1185401-36-8 structure

Product Name:N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine

CAS No:1185401-36-8

MF:C₁₁H₁₄ClN₃O

MW:239.701361179352

CID:3158621

PubChem ID:44630869

Update Time:2025-05-28

N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine Chemical and Physical Properties

Names and Identifiers

- N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine
- N-((5-Phenyl-1,3,4-oxadiazol-2-yl)methyl)ethanamine hydrochloride
- N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine;hydrochloride
- 1185401-36-8
- MFCD04967247
- AKOS024302127
- N-[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine hydrochloride
- ethyl[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]amine hydrochloride
- EN300-762872
- KXB40136
- Inchi： 1S/C11H13N3O.ClH/c1-2-12-8-10-13-14-11(15-10)9-6-4-3-5-7-9;/h3-7,12H,2,8H2,1H3;1H
- InChI Key： UUCPUNOUEKBVDY-UHFFFAOYSA-N
- SMILES： Cl.O1C(C2C=CC=CC=2)=NN=C1CNCC

Computed Properties

Exact Mass: 239.0825398Da
Monoisotopic Mass: 239.0825398Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 183
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51Å²

N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine Pricemore >>

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